Cas no 2229688-81-5 (3-2-chloro-6-(trifluoromethyl)phenylprop-2-enal)

• Product Name: 3-2-chloro-6-(trifluoromethyl)phenylprop-2-enal
• CAS No: 2229688-81-5
• MF: C₁₀H₆ClF₃O
• MW: 234.602252483368
• CID: 6228239
• PubChem ID: 165753907
• Update Time: 2025-06-08

3-2-chloro-6-(trifluoromethyl)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-2-chloro-6-(trifluoromethyl)phenylprop-2-enal
• 3-[2-chloro-6-(trifluoromethyl)phenyl]prop-2-enal
• 2229688-81-5
• EN300-1961505

• Inchi： 1S/C10H6ClF3O/c11-9-5-1-4-8(10(12,13)14)7(9)3-2-6-15/h1-6H/b3-2+
• InChI Key： IJSVENAXAANOMO-NSCUHMNNSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1/C=C/C=O

Computed Properties

• Exact Mass: 234.0059270g/mol
• Monoisotopic Mass: 234.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-2-chloro-6-(trifluoromethyl)phenylprop-2-enal

Introduction to CAS No. 2229688-81-5: 3-(2-Chloro-6-(trifluoromethyl)phenyl)prop-2-enal

CAS No. 2229688-81-5, also known as 3-(2-chloro-6-(trifluoromethyl)phenyl)prop-2-enal, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its complex molecular framework, which includes a chlorinated and trifluoromethylated aromatic ring, as well as an aldehyde functional group. The combination of these functionalities imparts distinctive properties that make it a valuable candidate for a range of scientific investigations.

The chemical structure of 3-(2-chloro-6-(trifluoromethyl)phenyl)prop-2-enal can be represented by the formula C₁₁H₇ClF₃O. The presence of the trifluoromethyl group (CF₃) is particularly noteworthy, as it significantly influences the compound's physical and chemical properties. Trifluoromethyl groups are known for their electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. Additionally, the chlorine atom (Cl) further modulates the electronic environment, contributing to the compound's overall reactivity and selectivity in various chemical reactions.

In the context of medicinal chemistry, 3-(2-chloro-6-(trifluoromethyl)phenyl)prop-2-enal has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in various cellular processes, including signal transduction and cell proliferation.

The aldehyde functional group in 3-(2-chloro-6-(trifluoromethyl)phenyl)prop-2-enal provides a versatile handle for further chemical modifications. This functional group can be readily converted into other functional groups through well-established organic reactions, such as reduction to an alcohol or condensation with amines to form imines. These transformations allow chemists to fine-tune the properties of the compound and optimize its biological activity for specific applications. For example, converting the aldehyde to an amine can enhance the compound's solubility and bioavailability, making it more suitable for pharmaceutical use.

Beyond medicinal chemistry, 3-(2-chloro-6-(trifluoromethyl)phenyl)prop-2-enal has also found applications in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with tailored optical and electronic characteristics. Research in this area has focused on incorporating this compound into polymers and other composite materials to enhance their performance in various technological applications. For instance, studies have demonstrated that incorporating 3-(2-chloro-6-(trifluoromethyl)phenyl)prop-2-enal into polymer matrices can improve their thermal stability and mechanical strength.

The synthesis of 3-(2-chloro-6-(trifluoromethyl)phenyl)prop-2-enal typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-chloro-6-trifluoromethylbenzaldehyde with allyl bromide followed by elimination to form the desired aldehyde. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound, reducing waste generation and improving overall sustainability.

In conclusion, CAS No. 2229688-81-5, or 3-(2-chloro-6-(trifluoromethyl)phenyl)prop-2-enal, is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure, characterized by a chlorinated and trifluoromethylated aromatic ring along with an aldehyde functional group, endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.